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Abstract
Hexamethyl diorthosilicate, also known as hexamethoxydisiloxane, is a versatile

organosilicon compound with significant applications across various scientific disciplines,

including materials science, organic synthesis, and advanced coatings. Its unique structure,

characterized by a central siloxane bridge flanked by reactive methoxy groups, allows it to

serve as a potent silylating agent, a precursor in sol-gel processes, and an effective cross-

linking agent. This guide provides a comprehensive overview of the chemical and physical

properties of hexamethyl diorthosilicate, detailed experimental protocols for its synthesis and

application, and critical safety and handling information. The content is tailored for researchers

and professionals seeking to leverage the unique attributes of this compound in their work.
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Introduction: The Versatility of a Siloxane Building
Block
Hexamethyl diorthosilicate (CAS No. 4371-91-9) is an organosilicon compound that serves

as a fundamental building block in the synthesis of a wide array of materials.[1] Its molecular

structure, featuring a Si-O-Si backbone, provides enhanced stability and reactivity. The

presence of six methoxy groups makes it highly susceptible to hydrolysis and condensation

reactions, which are the cornerstone of its utility in forming siloxane networks (Si-O-Si).[2] This

reactivity, combined with its low viscosity and compatibility with organic solvents, makes it an

invaluable reagent in diverse applications, from creating hydrophobic surfaces to enhancing the

mechanical and thermal properties of polymers.[2]

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of hexamethyl diorthosilicate is

paramount for its effective and safe use in research and development.

Core Chemical Identity
Molecular Formula: C₆H₁₈O₇Si₂

Molecular Weight: 258.37 g/mol

Synonyms: Hexamethoxydisiloxane, Trimethyl trimethoxysilyl silicate[3]

CAS Number: 4371-91-9

Tabulated Physical Properties
The key physical characteristics of hexamethyl diorthosilicate are summarized in the table

below.
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Property Value Source(s)

Appearance Colorless, clear liquid [3]

Density 1.13 g/mL [3]

Boiling Point 73 °C at 3 mmHg [3]

Refractive Index (n20D) 1.38

Flash Point 41 °C [1]

Purity ≥ 98% (GC) [3]

Spectroscopic Characterization
Spectroscopic analysis is crucial for confirming the identity and purity of hexamethyl
diorthosilicate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: A single sharp peak is expected for the protons of the six equivalent methoxy

groups.

¹³C NMR: A single resonance corresponding to the carbon atoms of the methoxy groups.

²⁹Si NMR: This technique is particularly powerful for analyzing the silicate network

structure and will show a characteristic chemical shift for the silicon atoms in the

diorthosilicate environment.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy:

The FTIR spectrum will be dominated by strong absorbances corresponding to Si-O-Si

asymmetric stretching (around 1100-1050 cm⁻¹) and Si-O-C stretching. The C-H

stretching and bending of the methyl groups will also be prominent.[4]

Mass Spectrometry (MS):

Mass spectrometry can be used to confirm the molecular weight. The fragmentation

pattern will show characteristic losses of methoxy groups.[5] The top mass-to-charge ratio
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(m/z) peaks are observed at 227, 226, and 197.[5]

Synthesis of Hexamethyl Diorthosilicate: A Step-by-
Step Protocol
The most common and industrially relevant method for synthesizing hexamethyl
diorthosilicate is through the controlled hydrolysis of a suitable chlorosilane precursor.[4]

Reaction Principle
The synthesis involves the reaction of trimethylchlorosilane with water, catalyzed by an anion

exchange resin. The resin facilitates a localized basic environment that promotes the

condensation of the intermediate silanols to form the desired siloxane bridge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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